molecular formula C12H10BrFN2O B7633746 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one

2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one

Cat. No. B7633746
M. Wt: 297.12 g/mol
InChI Key: YDYNCQLDGIUWCZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is a chemical compound that belongs to the pyridazinone family. It has gained significant attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is not fully understood. However, it is believed to act by inhibiting specific enzymes or signaling pathways involved in the progression of diseases.
Biochemical and Physiological Effects:
2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is its high potency and selectivity towards specific enzymes or signaling pathways. However, its limitations include its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one. These include:
1. Further investigation of its mechanism of action to identify potential targets for drug development.
2. Optimization of its pharmacokinetic properties to improve its efficacy and bioavailability.
3. Development of novel derivatives with improved solubility and selectivity.
4. Evaluation of its efficacy in clinical trials for the treatment of various diseases.
Conclusion:
In conclusion, 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one is a promising chemical compound with potential applications in drug discovery and development. Its high potency and selectivity make it an attractive candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one involves the reaction of 2-bromo-6-fluorobenzyl bromide with 6-methylpyridazin-3-one in the presence of a base. The reaction yields 2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one as a white crystalline solid.

Scientific Research Applications

2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one has been studied extensively for its potential applications in drug discovery and development. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

properties

IUPAC Name

2-[(2-bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10BrFN2O/c1-8-5-6-12(17)16(15-8)7-9-10(13)3-2-4-11(9)14/h2-6H,7H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDYNCQLDGIUWCZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=O)C=C1)CC2=C(C=CC=C2Br)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10BrFN2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

297.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(2-Bromo-6-fluorophenyl)methyl]-6-methylpyridazin-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.